2-Methoxy-5-(2-methoxyphenyl)phenol, 95%

• IUPAC Name: 2-methoxy-5-(2-methoxyphenyl)phenol
• InChI: InChI=1S/C14H14O3/c1-16-13-6-4-3-5-11(13)10-7-8-14(17-2)12(15)9-10/h3-9,15H,1-2H3
• InChI Key: YGGZJCGOOIASLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2OC)O
• Molecular Formula: C14H14O3
• DSSTOX Substance ID: DTXSID40685471
• Molecular Weight: 230.26 g/mol
• CAS RN: 1261946-79-5

Description

2-Methoxy-5-(2-methoxyphenyl)phenol, 95% (2-MMPP) is a phenolic compound that has a wide range of applications in the scientific and industrial fields. It is an important intermediate in the synthesis of various organic compounds, as well as being used in the production of dyes, pharmaceuticals, and agrochemicals. 2-MMPP is also used as a reagent in the synthesis of various other organic compounds, and as a catalyst in certain reactions. Due to its unique properties, 2-MMPP has become an important tool in a variety of scientific research applications.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% is largely dependent on the reaction in which it is used. In the synthesis of organic compounds, 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% acts as a nucleophile, attacking the electrophilic center of the molecule and forming a covalent bond. In the production of dyes, pharmaceuticals, and agrochemicals, 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% acts as a catalyst, promoting the reaction and increasing the rate of the reaction. In the synthesis of polymeric materials, 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% acts as a chain transfer agent, allowing the formation of polymeric chains. In the synthesis of polysaccharides, 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% acts as an initiator, allowing the formation of polysaccharide chains.
Biochemical and Physiological Effects
2-Methoxy-5-(2-methoxyphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% can inhibit the hydrolysis of certain enzymes, such as acetylcholinesterase, and can also inhibit the production of certain cytokines, such as interleukin-6. In addition, 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% has been shown to have anti-inflammatory and antioxidant properties, as well as to have potential anti-cancer effects.

Advantages and Limitations for Lab Experiments

2-Methoxy-5-(2-methoxyphenyl)phenol, 95% is a useful reagent for a variety of laboratory experiments. It is relatively inexpensive, and is easily synthesized from readily available starting materials. Additionally, its unique properties make it useful for a variety of applications, from the synthesis of organic compounds to the production of polymeric materials. However, 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% can be toxic if not handled properly, and should be handled with caution.

Future Directions

In the future, 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% may be used in a variety of new applications, such as the production of biodegradable polymers, the synthesis of bioactive compounds, and the production of nanomaterials. Additionally, further research may be conducted on its biochemical and physiological effects, as well as its potential therapeutic applications. Finally, 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% may be used in the development of new catalysts and reagents for organic synthesis.

Synthesis Methods

2-Methoxy-5-(2-methoxyphenyl)phenol, 95% is synthesized through the reaction of 2-methoxy-5-(2-methoxyphenyl)phenol with a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous medium at a temperature of 80-100°C. The reaction is complete within 1-2 hours, and the product is then isolated by filtration. The product is then purified through recrystallization, and the purity of the final product can be determined by thin layer chromatography (TLC).

Scientific Research Applications

2-Methoxy-5-(2-methoxyphenyl)phenol, 95% has been used in a variety of scientific research applications, including the synthesis of various organic compounds, the production of dyes, pharmaceuticals, and agrochemicals, and as a catalyst in certain reactions. It has also been used in the synthesis of various polymeric materials, such as polyethylene and polypropylene, as well as in the synthesis of various surfactants. In addition, 2-Methoxy-5-(2-methoxyphenyl)phenol, 95% has been used in the synthesis of various polysaccharides, such as cellulose and chitin, and in the production of various polymers-based nanocomposites.